Cas no 15898-58-5 (diethyl octa-2,6-dienedioate)
diethyl octa-2,6-dienedioate structure
Product Name:diethyl octa-2,6-dienedioate
CAS No:15898-58-5
MF:C12H18O4
MW:226.268924236298
CID:1337651
Update Time:2024-08-17
diethyl octa-2,6-dienedioate Chemical and Physical Properties
Names and Identifiers
-
- diethyl octa-2,6-dienedioate
- LogP
- 2,6-Octadienedioic acid, 1,8-diethyl ester
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- Inchi: 1S/C12H18O4/c1-3-15-11(13)9-7-5-6-8-10-12(14)16-4-2/h7-10H,3-6H2,1-2H3
- InChI Key: VTZHQBVCIAKCLX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C=CCCC=CC(OCC)=O
Computed Properties
- Exact Mass: 226.12054
- Monoisotopic Mass: 226.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 1.025
- Boiling Point: 317.087°C at 760 mmHg
- Flash Point: 151.652°C
- Refractive Index: 1.467
- PSA: 52.6
diethyl octa-2,6-dienedioate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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